Cas no 1807306-12-2 (Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate)
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate is a multifunctional benzoate derivative characterized by its nitro, cyano, and hydroxymethyl substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of both electron-withdrawing (nitro, cyano) and electron-donating (hydroxymethyl) groups makes it a versatile intermediate for constructing complex heterocycles and pharmaceuticals. Its ester functionality further facilitates derivatization under mild conditions. The compound’s well-defined structure and stability under standard handling conditions ensure reproducibility in reactions. It is particularly valuable in nucleophilic substitution and condensation reactions, offering precise control over regioselectivity in multi-step syntheses. Suitable for research and industrial applications, it serves as a key building block in medicinal and agrochemical development.
1807306-12-2 structure
Product Name:Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate
CAS No:1807306-12-2
MF:C11H10N2O5
MW:250.207502841949
CID:4956151
Update Time:2025-10-12
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate
-
- Inchi： 1S/C11H10N2O5/c1-2-18-11(15)9-3-7(5-12)10(13(16)17)4-8(9)6-14/h3-4,14H,2,6H2,1H3
- InChI Key： XCMXPNLLOJBWEN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C#N)C(=CC=1CO)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 369
- XLogP3: 0.8
- Topological Polar Surface Area: 116
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007025-250mg |
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate |
1807306-12-2 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A015007025-500mg |
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate |
1807306-12-2 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A015007025-1g |
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate |
1807306-12-2 | 97% | 1g |
$1504.90 | 2023-09-02 |
Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1807306-12-2 (Ethyl 5-cyano-2-hydroxymethyl-4-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
